Cas no 952848-17-8 (N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl-4-(phenylsulfanyl)butanamide)

• Product Name: N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl-4-(phenylsulfanyl)butanamide
• CAS No: 952848-17-8
• MF: C₁₅H₁₄N₄O₃S
• MW: 330.361661434174
• CID: 6554050
• Update Time: 2025-05-19

N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl-4-(phenylsulfanyl)butanamide Chemical and Physical Properties

Names and Identifiers

• N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl-4-(phenylsulfanyl)butanamide
• N-[5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl]-4-phenylsulfanylbutanamide

• Inchi： 1S/C15H14N4O3S/c20-13(7-4-10-23-11-5-2-1-3-6-11)17-15-19-18-14(21-15)12-8-9-16-22-12/h1-3,5-6,8-9H,4,7,10H2,(H,17,19,20)
• InChI Key： MOEIHYAMROAXPT-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2ON=CC=2)O1)(=O)CCCSC1=CC=CC=C1

Additional information on N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl-4-(phenylsulfanyl)butanamide

N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl-4-(phenylsulfanyl)butanamide (CAS No. 952848-17-8): A Comprehensive Overview

N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl-4-(phenylsulfanyl)butanamide (CAS No. 952848-17-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxadiazoles and oxazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl-4-(phenylsulfanyl)butanamide make it a promising candidate for various pharmacological studies.

The chemical structure of N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl-4-(phenylsulfanyl)butanamide is characterized by the presence of a 1,3,4-thiadiazole ring and a 1,2-thiazole ring, both of which are functional groups known for their bioactive properties. The phenylsulfanyl moiety further enhances the compound's hydrophobicity and lipophilicity, which are crucial for its biological activity and cellular permeability. These structural elements collectively contribute to the compound's potential as a lead molecule in drug discovery.

Recent studies have highlighted the multifaceted biological activities of N-5-(1,2-oxazol-5-yl)-1,3,4-oxadiazol-2-yl-4-(phenylsulfanyl)butanamide. One of the most notable applications is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophages. This anti-inflammatory effect is attributed to its ability to modulate key signaling pathways involved in inflammation, such as the NF-kB pathway.

Furthermore, N-5-(1,2-oxazol-5-yl)-1,3,4-thiadiazoloyl)-4-(phenylsulfanyl)butanamide has demonstrated promising antitumor activity. In preclinical models of cancer, this compound has been shown to induce apoptosis in various cancer cell lines by targeting specific proteins involved in cell survival and proliferation. For instance, it has been reported to inhibit the expression of Bcl-xL and Mcl-1, two key anti-apoptotic proteins that are often overexpressed in cancer cells. These findings suggest that N-5-(1,2-thiazoloyl)-1,3-thiadiazoloyl)-4-(phenylsulfanyl)butanamide could be a valuable lead compound for the development of novel anticancer drugs.

In addition to its anti-inflammatory and antitumor properties, N-[5-(1H-imidazoloyl)]-[N'-(thiophenoyl)]-[N''-(phenyloxymethyl)]urea has also shown potential as an antimicrobial agent. Studies have demonstrated that this compound exhibits broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is thought to involve disruption of bacterial cell membranes and inhibition of essential enzymes involved in bacterial metabolism.

The pharmacokinetic properties of N-[5-(imidazoyl)]-[N'-(thiophenoyl)]-[N''-(phenyloxymethyl)]urea have also been investigated to assess its suitability for therapeutic use. Preclinical studies have shown that this compound has favorable oral bioavailability and a reasonable half-life in vivo. These characteristics make it a promising candidate for further development as an orally administered drug.

To further explore the therapeutic potential of N-[5-(imidazoyl)]-[N'-(thiophenoyl)]-[N''-(phenyloxymethyl)]urea, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of this compound in treating various diseases such as inflammatory disorders and cancer. Preliminary results from phase I trials have shown that the compound is well-tolerated by patients with minimal adverse effects.

In conclusion, N-[5-(imidazoyl)]-[N'-(thiophenoyl)]-[N''-(phenyloxymethyl)]urea (CAS No. 952848-17-8) is a multifunctional compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it a valuable lead molecule for the development of novel therapeutics. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its future applications in medicine.